Cas no 17373-29-4 (N,N-Dimethyltridecan-1-amine)

• Product Name: N,N-Dimethyltridecan-1-amine
• CAS No: 17373-29-4
• MF: C₁₅H₃₃N
• MW: 227.429224729538
• CID: 172529
• PubChem ID: 57650083
• Update Time: 2025-05-26

N,N-Dimethyltridecan-1-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyltridecan-1-amine
• 1-Tridecanamine,N,N-dimethyl-
• 1-(Dimethylamino)tridecane
• 1-Tridecanamine,N,N-dimethyl
• dimethyltridecylamine
• N,N-Dimethyltridecylamine
• Tridecyldimethylamine
• Einecs 241-410-1
• N,N-Dimethyltridecylamin
• n,n-dimethyl-1-tridecanamin
• N,N-Dimethyl-1-tridecanamine
• N,N-Dimethylamino)tridecane
• 1-Tridecanamine, N,N-dimethyl-
• SDA 150-40-00
• N,N-Dimethyltridecylamine, >=97.0%
• DTXSID0058510
• NS00021749
• dodecyltrimethylamine
• 17373-29-4
• N,N-Dimethyl-1-tridecanamine #
• FT-0742329
• SCHEMBL284520
• UNII-9SJ2K327HZ
• ADXNPXDFKKWVGE-UHFFFAOYSA-N
• EINECS 266-922-2
• 9SJ2K327HZ
• 67700-98-5
• N-TRIDECYLDIMETHYLAMINE
• J-010939
• SDA 15-040-00
• N,N-dimethyltridecanamine

• MDL： MFCD00077747
• Inchi： 1S/C15H33N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16(2)3/h4-15H2,1-3H3
• InChI Key： ADXNPXDFKKWVGE-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 227.26100
• Monoisotopic Mass: 227.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Density: 0.792 g/mL at 20 °C(lit.)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 64-65 °C/0.15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.439
• PSA: 3.24000
• LogP: 4.85900
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N,N-Dimethyltridecan-1-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： S23; S24/25
• FLUKA BRAND F CODES：34
• Hazardous Material Identification：
• Risk Phrases：R38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethyltridecan-1-amine

Chemical Profile of N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4)

N,N-Dimethyltridecan-1-amine, identified by the Chemical Abstracts Service registry number 17373-29-4, is a long-chain amine derivative with significant applications in the field of organic synthesis and material science. This compound, characterized by a tridecane backbone with two methyl substituents at the nitrogen atom and another methyl group at the terminal carbon, exhibits unique physicochemical properties that make it valuable in various industrial and research settings.

The molecular structure of N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) consists of a 13-carbon alkyl chain, which contributes to its relatively high boiling point and solubility characteristics. The presence of two methyl groups at the nitrogen atom enhances its basicity, making it a useful intermediate in the synthesis of more complex organic molecules. This compound is particularly noted for its role in the development of specialty chemicals, including surfactants, lubricants, and corrosion inhibitors.

In recent years, research has highlighted the potential of long-chain amines like N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) in pharmaceutical applications. Studies have demonstrated their utility as building blocks for drug molecules, where their extended hydrophobic tails can improve membrane permeability and bioavailability. Furthermore, the compound’s ability to form stable complexes with other biomolecules has opened avenues for its use in drug delivery systems and as a component in novel therapeutic formulations.

The synthesis of N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) typically involves the reaction of tridecanal with dimethylamine under controlled conditions. Advances in catalytic processes have improved the efficiency and yield of this reaction, making it more feasible for large-scale production. Additionally, green chemistry approaches have been explored to minimize waste and reduce environmental impact, aligning with global sustainability efforts.

One of the most promising areas of research involving N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) is its application in polymer chemistry. The compound’s amine functionality allows it to act as a monomer or cross-linking agent in the synthesis of polyamides and other high-performance polymers. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for use in aerospace, automotive, and construction industries.

Recent studies have also explored the use of N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) in nanotechnology. Its ability to self-assemble into ordered structures has been leveraged to create functional nanomaterials with applications in electronics, sensors, and drug delivery systems. The compound’s long hydrocarbon chain provides a stable framework for these nanostructures, while its amine groups facilitate interactions with other functional molecules.

The chemical properties of N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) make it a versatile intermediate in industrial processes. Its reactivity with various functional groups allows for the synthesis of a wide range of derivatives that serve as additives in coatings, adhesives, and plasticizers. Moreover, its role as a precursor in fine chemical manufacturing underscores its importance in producing high-value compounds used across multiple sectors.

In conclusion, N,N-Dimethyltridecan-1-amine (CAS No. 17373-29-4) is a multifaceted compound with broad applications in synthetic chemistry, pharmaceuticals, materials science, and nanotechnology. Its unique structural features and reactivity make it indispensable in both academic research and industrial development. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further, driving innovation across multiple scientific disciplines.